Cas no 1624261-04-6 (ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 1624261-04-6
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• MDL: MFCD26403991
• CID: 2200555
• PubChem ID: 86280136
• Update Time: 2025-06-08

ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate
• ethyl 1-[5-(methylamino)pyridin-2-yl]-1H-pyrazole-4-carboxylate
• CS2991
• 1H-Pyrazole-4-carboxylic acid, 1-[5-(methylamino)-2-pyridinyl]-, ethyl ester
• 1624261-04-6
• AKOS024462420
• DTXSID201140570
• CS-0061585
• ethyl1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate
• ethyl 1-[5-(methylamino)pyridin-2-yl]pyrazole-4-carboxylate
• ZPC26104
• AS-71607

• MDL： MFCD26403991
• Inchi： 1S/C12H14N4O2/c1-3-18-12(17)9-6-15-16(8-9)11-5-4-10(13-2)7-14-11/h4-8,13H,3H2,1-2H3
• InChI Key： WWTWYAWEHGONIL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1)C1C=CC(=CN=1)NC)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69Ų

Additional information on ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate

Ethyl 1-(5-(Methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1624261-04-6): A Comprehensive Overview

Ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1624261-04-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The structure of ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate is characterized by a pyrazole ring fused to a pyridine moiety, with an ethyl ester group attached to the carboxylic acid. This combination of functional groups imparts the compound with a high degree of chemical stability and solubility, making it an attractive candidate for pharmaceutical development.

Recent research has focused on the pharmacological properties of ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.

In the context of cancer research, ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate has shown promising results in preclinical studies. It has been demonstrated to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Furthermore, ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate has been investigated for its potential as a drug delivery system. The ethyl ester group can be hydrolyzed in vivo to release the active carboxylic acid form, which can enhance the bioavailability and efficacy of the compound. This property makes it particularly suitable for oral administration and long-term treatment regimens.

The synthesis of ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate involves a multi-step process that includes the formation of the pyrazole ring and subsequent functionalization with the pyridine and ethyl ester groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for large-scale pharmaceutical applications.

In terms of safety, ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate has been evaluated in various toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety profile in humans.

The pharmacokinetic properties of ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life that allows for once-daily dosing. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, ethyl 1-(5-(methylamino)pyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1624261-04-6) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure, combined with its favorable pharmacological properties and safety profile, positions it as a valuable candidate for further research and development in the pharmaceutical industry.